Cas no 2411643-30-4 (Benzaldehyde, 4,4',4'',4'''-[(9,9-dimethyl-9H-xanthene-4,5-diyl)diphosphinidyne]tetrakis-)

• Product Name: Benzaldehyde, 4,4',4'',4'''-[(9,9-dimethyl-9H-xanthene-4,5-diyl)diphosphinidyne]tetrakis-
• CAS No: 2411643-30-4
• MF: C₄₃H₃₂O₅P₂
• MW: 690.658713340759
• CID: 5175083
• Update Time: 2025-06-21

Benzaldehyde, 4,4',4'',4'''-[(9,9-dimethyl-9H-xanthene-4,5-diyl)diphosphinidyne]tetrakis- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4,4',4'',4'''-[(9,9-dimethyl-9H-xanthene-4,5-diyl)diphosphinidyne]tetrakis-

• Inchi： 1S/C43H32O5P2/c1-43(2)37-5-3-7-39(49(33-17-9-29(25-44)10-18-33)34-19-11-30(26-45)12-20-34)41(37)48-42-38(43)6-4-8-40(42)50(35-21-13-31(27-46)14-22-35)36-23-15-32(28-47)16-24-36/h3-28H,1-2H3
• InChI Key： FXKBXAGLERNFCC-UHFFFAOYSA-N
• SMILES： C1(C)(C)C2=C(C(P(C3=CC=C(C=C3)C=O)C3=CC=C(C=C3)C=O)=CC=C2)OC2=C1C=CC=C2P(C1=CC=C(C=C1)C=O)C1=CC=C(C=C1)C=O

Additional information on Benzaldehyde, 4,4',4'',4'''-[(9,9-dimethyl-9H-xanthene-4,5-diyl)diphosphinidyne]tetrakis-

Comprehensive Overview of Benzaldehyde, 4,4',4'',4'''-[(9,9-dimethyl-9H-xanthene-4,5-diyl)diphosphinidyne]tetrakis- (CAS No. 2411643-30-4)

The compound Benzaldehyde, 4,4',4'',4'''-[(9,9-dimethyl-9H-xanthene-4,5-diyl)diphosphinidyne]tetrakis- (CAS No. 2411643-30-4) is a highly specialized chemical with unique structural and functional properties. Its complex name reflects its intricate molecular architecture, which combines a xanthene core with multiple benzaldehyde and phosphinidyne groups. This structure makes it a subject of significant interest in advanced material science and organic chemistry research.

In recent years, the demand for high-performance organic materials has surged, driven by applications in optoelectronics, catalysis, and pharmaceutical intermediates. The unique phosphorus-containing framework of this compound positions it as a potential candidate for these cutting-edge applications. Researchers are particularly intrigued by its potential role in photoactive materials, where its extended conjugation and electron-rich properties could enhance light absorption and emission efficiency.

The synthesis of Benzaldehyde, 4,4',4'',4'''-[(9,9-dimethyl-9H-xanthene-4,5-diyl)diphosphinidyne]tetrakis- involves sophisticated organic synthesis techniques, including cross-coupling reactions and phosphorus functionalization. These methods are critical for achieving the desired purity and yield, which are essential for its application in high-value chemical products. The compound's CAS No. 2411643-30-4 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory compliance.

One of the most frequently asked questions about this compound revolves around its stability and solubility in common organic solvents. Studies indicate that its aromatic backbone and phosphorus linkages contribute to moderate solubility in polar aprotic solvents, such as dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF). This property is crucial for its integration into solution-phase processing for material fabrication.

Another hot topic in the scientific community is the potential of Benzaldehyde, 4,4',4'',4'''-[(9,9-dimethyl-9H-xanthene-4,5-diyl)diphosphinidyne]tetrakis- to act as a ligand in transition metal catalysis. Its multidentate nature and electron-donating capabilities could facilitate novel catalytic pathways, making it a valuable tool for green chemistry initiatives. This aligns with the growing emphasis on sustainable chemical processes and reduced environmental impact.

From a commercial perspective, the compound's niche applications mean it is primarily available through specialty chemical suppliers. Its high purity grade and custom synthesis options cater to the needs of research institutions and industrial R&D teams. The CAS No. 2411643-30-4 is often used as a search term in chemical procurement platforms, highlighting its importance in scientific supply chains.

In summary, Benzaldehyde, 4,4',4'',4'''-[(9,9-dimethyl-9H-xanthene-4,5-diyl)diphosphinidyne]tetrakis- (CAS No. 2411643-30-4) represents a fascinating intersection of structural complexity and functional versatility. Its potential applications in advanced materials and catalysis make it a compound of enduring interest in both academic and industrial settings. As research continues to uncover its full capabilities, this compound is poised to play a pivotal role in the next generation of chemical innovations.